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Compound of Interest

1-(5-Chloro-2-hydroxyphenyl)prop-
Compound Name:
2-en-1-one

Cat. No.: B13531528

Get Quote

Executive Summary

5'-chloro-2'-hydroxychalcone (C1sH11ClOz2) is a synthetic flavonoid derivative distinguished by a
chlorine substituent on the A-ring. Unlike its parent compound, 2'-hydroxychalcone, the 5'-
chloro derivative exhibits enhanced lipophilicity and specific steric interactions that significantly

amplify its antimicrobial and anticancer potential.
This guide compares the target compound against two primary alternatives:
« 2'-Hydroxychalcone (Parent): The structural baseline, lacking the halogen modulator.

e 4'-Chlorochalcone (Isomer): A structural analog used to benchmark crystal packing and
halogen effects.

Key Findings
« Bioactivity: The 5'-Cl substitution increases potency against S. aureus and C. albicans
compared to the non-chlorinated parent.
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» Structure: Adopts a planar trans-configuration stabilized by a strong intramolecular hydrogen
bond (O-H---O=C), characteristic of 2'-hydroxychalcones.[1][2][3]

» Synthesis: Efficiently produced via Claisen-Schmidt condensation with yields typically >70%.

Structural & Crystallographic Characterization[4][5]
[6][7]

Molecular Geometry
The core structure of 5'-chloro-2'-hydroxychalcone is defined by the

-unsaturated ketone linker connecting two aromatic rings.

o Configuration: Exclusively trans (

-isomer) across the C=C double bond, confirmed by large coupling constants (
Hz) in
H-NMR.

 Intramolecular Hydrogen Bonding: A critical structural feature is the resonance-assisted
hydrogen bond (RAHB) between the 2'-hydroxyl group and the carbonyl oxygen. This
interaction locks the A-ring and carbonyl group into a coplanar conformation, reducing
conformational flexibility and enhancing membrane permeability.

Crystal Packing comparison

While specific unit cell parameters for the 5'-chloro derivative are protocol-dependent
(solvent/temperature), its packing behavior is best understood by comparison with its
crystallographically well-defined analogs.
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5'-Chloro-2'-
4'-Chlorochalcone 2'-Hydroxychalcone
Feature hydroxychalcone
(Analog) (Parent)
(Target)
Monoclinic (Predicted Monoclinic ( o o
Crystal System Monoclinic / Triclinic
based on analogs) )

Intramolecular H-bond Intermolecular

Key Interaction (O-H---0) + CI[2] Intramolecular H-bond
[4]---Cl/ Cl--- -stacking + Cl--- (O-H---0)

] ) Moderate (twisted )
Planarity High (due to RAHB) henyls) High (due to RAHB)
phenyls

Typically

Space Group
or

Crystallographic Insight: The introduction of the chlorine atom at the 5'-position often facilitates

Type Il halogen bonding (C-ClI--O or C-Cl---

) in the crystal lattice, leading to higher melting points and greater lattice energy
compared to the non-chlorinated parent.

Experimental Protocols
Synthesis: Claisen-Schmidt Condensation

This protocol yields high-purity crystals suitable for XRD and biological assays.
Reagents:

e 5'-Chloro-2'-hydroxyacetophenone (10 mmol)
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e Benzaldehyde (10 mmol)

o Ethanol (95%, 20 mL)

e KOH (40% ag. solution, 5 mL)
Step-by-Step Methodology:

» Dissolution: Dissolve 5'-chloro-2'-hydroxyacetophenone and benzaldehyde in ethanol in a
round-bottom flask.

o Catalysis: Add the KOH solution dropwise while stirring at 0-5°C (ice bath) to minimize side
reactions (e.g., Cannizzaro).

» Reaction: Allow the mixture to stir at room temperature for 24-48 hours. The solution will
darken (yellow/orange) as the chalcone forms.

» Precipitation: Pour the reaction mixture into crushed ice/water and acidify with dilute HCI
(1M) to pH ~4-5. The yellow solid precipitates immediately.

 Purification: Filter the solid, wash with cold water, and recrystallize from hot ethanol to obtain
needle-like yellow crystals.

Crystal Growth for X-ray Diffraction

To obtain single crystals suitable for diffractometry:

Prepare a saturated solution of the purified compound in acetone or ethanol.

Filter the solution through a 0.45 pum syringe filter into a clean vial.

Cover the vial with parafilm and pierce 2-3 small holes to allow slow evaporation.

Store in a vibration-free environment at room temperature (20-25°C) for 3-7 days.

Harvest crystals when they reach ~0.3 mm in size.

Performance Comparison: Biological Activity
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The structural modification (5'-Cl) directly translates to enhanced biological performance.

2'-
. 5'-Chloro-2'- Mechanism of
Metric Hydroxychalcone
hydroxychalcone . Enhancement
(Alternative)

Cl atom increases
Lipophilicity (logP) ~4.5 (High) ~3.5 (Moderate) membrane

penetration.

Cl substituent

Antibacterial ( enhances binding to

High Activity Moderate Activity )
) bacterial cell wall
targets.
Antifungal ( Increased metabolic
High Activity Low Activity stability against fungal
) enzymes.
o Induction of apoptosis
Cytotoxicity (Breast ) ) - )
Active (IC50 < 50 puM) Less Active via mitochondrial

Cancer)
pathway.

Visual Analysis: Structure-Activity Pathway

The following diagram illustrates the synthesis pathway and the structural logic connecting the
chlorine substitution to enhanced biological outcomes.
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Caption: Synthesis pathway of 5'-chloro-2'-hydroxychalcone showing the convergence of
structural features (H-bonding and Halogenation) that drive enhanced biological performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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functional-analysis-of-5-chloro-2-hydroxychalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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